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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical

development, with significant implications for process efficiency, safety, and environmental

impact. As the focus on green and sustainable chemistry intensifies, there is a growing need for

objective comparisons of the environmental profiles of common solvents. This guide provides a

detailed evaluation of 2-Methylanisole, a solvent gaining recognition for its favorable

environmental characteristics, against the widely used conventional solvents Toluene and

Xylene, and another green alternative, Cyclopentyl Methyl Ether (CPME).

Executive Summary
This guide offers a data-driven comparison of the environmental and safety profiles of four key

solvents: 2-Methylanisole, Toluene, Xylene, and Cyclopentyl Methyl Ether (CPME). While

Toluene and Xylene are effective and widely used, they present significant environmental and

health concerns. In contrast, 2-Methylanisole and CPME are positioned as "green"

alternatives with improved safety and environmental footprints.

A significant challenge in this comparative assessment is the limited availability of quantitative

ecotoxicological data for 2-Methylanisole. Despite its classification as a green solvent, specific

data on its biodegradability and aquatic toxicity are not readily available in public databases.

This guide presents the most current data available and highlights these gaps.
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Comparative Data on Physicochemical and
Environmental Properties
The following tables summarize key quantitative data for the four solvents, facilitating a direct

comparison of their environmental and safety-related properties.

Property
2-
Methylanisole

Toluene
Xylene (mixed
isomers)

Cyclopentyl
Methyl Ether
(CPME)

CAS Number 578-58-5 108-88-3 1330-20-7 5614-37-9

Molecular

Formula
C₈H₁₀O C₇H₈ C₈H₁₀ C₆H₁₂O

Molecular Weight

( g/mol )
122.17 92.14 106.16 100.16

Boiling Point (°C) 170 - 172[1] 110.6[2] ~137 - 144 106[3]

Flash Point (°C) 52[4] 4.4 27 - 32 -1[3]

Vapor Pressure

(kPa at 20°C)
0.17 2.9 0.67 - 0.93 4.9

Water Solubility

(g/L at 25°C)
0.13 (estimated) 0.52 0.15 - 0.2 1.1

Log Kₒw

(Octanol-Water

Partition

Coefficient)

2.81 2.73 3.12 - 3.2 1.6

Table 1: Physicochemical Properties
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Environmental
Impact

2-
Methylanisole

Toluene
Xylene (mixed
isomers)

Cyclopentyl
Methyl Ether
(CPME)

Biodegradability
Data not

available

Readily

biodegradable

Readily

biodegradable

Data not

available

Aquatic Toxicity -

Fish (LC₅₀, 96h)

Data not

available
5.5 - 13.5 mg/L 2.6 - 8.4 mg/L > 100 mg/L

Aquatic Toxicity -

Daphnia (EC₅₀,

48h)

> 100 mg/L

(Daphnia magna)
3.78 - 11.5 mg/L 1.0 - 4.7 mg/L > 100 mg/L

Aquatic Toxicity -

Algae (EC₅₀,

72h)

Data not

available
12.5 - 25 mg/L 3.2 - 4.9 mg/L > 100 mg/L

Volatile Organic

Compound

(VOC)

Yes Yes Yes Yes

Table 2: Environmental Impact Data

Experimental Protocols
The environmental impact data presented in this guide are typically determined using

standardized experimental protocols, such as those developed by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure that data are

reliable and comparable across different substances and laboratories.

Biodegradability Testing (e.g., OECD 301F)
The assessment of a solvent's biodegradability is crucial to understanding its persistence in the

environment. The OECD 301F guideline, also known as the Manometric Respirometry Test, is

a common method for determining ready biodegradability.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms (typically from activated sludge) and incubated under aerobic conditions in a
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closed flask. The consumption of oxygen by the microorganisms as they biodegrade the test

substance is measured over a 28-day period. The amount of oxygen consumed is expressed

as a percentage of the theoretical oxygen demand (ThOD), which is the total amount of oxygen

required to completely oxidize the substance to carbon dioxide and water.

Procedure:

Preparation of Test Medium: A mineral medium containing essential nutrients for microbial

growth is prepared.

Inoculum: Activated sludge from a wastewater treatment plant is collected and prepared as

the source of microorganisms.

Test Flasks: A series of flasks are prepared containing the test medium, the inoculum, and

the test substance at a known concentration. Control flasks without the test substance are

also prepared to measure the background respiration of the inoculum. A reference substance

with known biodegradability is run in parallel to validate the test.

Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-24°C)

with continuous stirring.

Measurement of Oxygen Consumption: The oxygen consumption is measured at regular

intervals using a respirometer.

Data Analysis: The percentage of biodegradation is calculated based on the net oxygen

consumption in the test flasks compared to the ThOD. A substance is considered "readily

biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the

28-day test period.

Aquatic Toxicity Testing
Aquatic toxicity tests are essential for determining the potential harm of a substance to aquatic

organisms. Standardized tests are conducted on representatives of three trophic levels: fish,

invertebrates (e.g., Daphnia), and algae.

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC₅₀) over a 96-hour exposure period.
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Test Organisms: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).

Procedure: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment. Mortalities and any sublethal effects are observed and

recorded at 24, 48, 72, and 96 hours.

Endpoint: The 96-hour LC₅₀ value is calculated using statistical methods.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test assesses the concentration of a

substance that causes immobilization in 50% of the test daphnids (EC₅₀) over a 48-hour period.

Test Organisms:Daphnia magna is a commonly used species.

Procedure: Young daphnids (less than 24 hours old) are exposed to a series of

concentrations of the test substance. The number of immobilized daphnids is recorded at 24

and 48 hours.

Endpoint: The 48-hour EC₅₀ value is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of algae, determining the concentration that inhibits

growth by 50% (EC₅₀) over a 72-hour period.

Test Organisms: Species such as Pseudokirchneriella subcapitata are used.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance. The growth of the algae is measured over 72 hours by determining the cell

concentration.

Endpoint: The 72-hour EC₅₀ value for growth inhibition is calculated.

Workflow for Solvent Environmental Impact
Assessment
The following diagram illustrates a generalized workflow for assessing the environmental

impact of a solvent, from initial data gathering to final risk characterization.
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Phase 1: Data Collection & Physicochemical Properties

Phase 2: Environmental Fate & Pathway Analysis

Phase 3: Ecotoxicity Assessment
Phase 4: Human Health Hazard Assessment

Phase 5: Risk Characterization & Solvent Selection

Identify Solvent & Alternatives

Gather Physicochemical Data
(e.g., BP, VP, Solubility, Log Kow)

Biodegradability Testing
(e.g., OECD 301F)

Abiotic Degradation
(Hydrolysis, Photolysis)

Mobility Assessment
(Soil Adsorption/Desorption)

Aquatic Toxicity Testing
- Fish (OECD 203)

- Daphnia (OECD 202)
- Algae (OECD 201)

Review Toxicological Data
(Acute, Chronic, Carcinogenicity)

Assess Exposure Potential
(Inhalation, Dermal)

Integrate Fate & Effects Data

Terrestrial Toxicity Testing
(Optional)

Compare Environmental & Health Profiles

Select Solvent with Lowest Overall Impact
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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